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Compound of Interest

Compound Name:
Benzyl 7-oxoazepane-2-

carboxylate

Cat. No.: B1383342 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Benzyl 7-oxoazepane-2-
carboxylate, a derivative of the cyclic amino acid 7-oxoazepane-2-carboxylic acid. Due to the

limited direct literature on this specific benzyl ester, this guide extrapolates data from its parent

carboxylic acid and established chemical principles.

Chemical Structure and Properties
Benzyl 7-oxoazepane-2-carboxylate is the benzyl ester of 7-oxoazepane-2-carboxylic acid.

The core structure is a seven-membered lactam ring, also known as an azepane-2-one or

caprolactam ring, with a benzyl carboxylate group at the 2-position. The stereochemistry at the

C2 position is typically (S) when derived from natural amino acid precursors.
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Caption: Chemical structure of Benzyl 7-oxoazepane-2-carboxylate.

Table 1: Physicochemical Properties
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Property Value (Predicted) Source

Molecular Formula C₁₄H₁₇NO₃ -

Molecular Weight 247.29 g/mol -

XLogP3 1.9 -

Hydrogen Bond Donor Count 1 -

Hydrogen Bond Acceptor

Count
3 -

Rotatable Bond Count 3 -

Note: Properties are predicted as no experimental data is readily available for the benzyl ester.

Data for the parent carboxylic acid, (2S)-7-oxoazepane-2-carboxylic acid, is available and has

a molecular weight of 157.17 g/mol and an XLogP3 of -0.1.[1]

Synthesis
A plausible synthetic route to Benzyl 7-oxoazepane-2-carboxylate involves two main stages:

the synthesis of the parent carboxylic acid, (2S)-7-oxoazepane-2-carboxylic acid, followed by

its esterification with benzyl alcohol.

A general approach for synthesizing 7-substituted azepane-2-carboxylic acids starts from (S)-

tribenzyl glutamic acid γ-aldehyde.[2] This undergoes a Horner-Wadsworth-Emmons reaction,

followed by a one-pot reduction and cyclization to yield the azepane carboxylic acid.[2]

The subsequent esterification can be achieved through various methods, such as Fischer

esterification or by using coupling agents. A common method for benzyl esterification of amino

acids is by reacting the carboxylic acid with benzyl alcohol in the presence of an acid catalyst

like p-toluenesulfonic acid (PTSA).[3]
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Synthesis Workflow

(S)-Glutamic acid

(S)-tribenzyl glutamic acid γ-aldehyde

Protection & Reduction

Horner-Wadsworth-Emmons product

Horner-Wadsworth-Emmons

(2S)-7-oxoazepane-2-carboxylic acid

Hydrogenation & Cyclization

Benzyl Esterification

Reactant

Benzyl 7-oxoazepane-2-carboxylate

Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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